Cas no 1248702-49-9 (1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine)

• Product Name: 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine
• CAS No: 1248702-49-9
• MF: C₁₂H₁₆BrFN₂
• MW: 287.171245574951
• CID: 4691166
• Update Time: 2025-05-21

1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorobenzyl)-4-methylpiperazine
• AM86438
• BC6220733
• 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine

• Inchi： 1S/C12H16BrFN2/c1-15-4-6-16(7-5-15)9-10-2-3-11(14)8-12(10)13/h2-3,8H,4-7,9H2,1H3
• InChI Key： XDIXOSQYRRYZGR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN1CCN(C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine

Comprehensive Overview of 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine (CAS No. 1248702-49-9)

1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine (CAS No. 1248702-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both bromo and fluoro substituents on the benzyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated piperazine derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine due to its potential role in the synthesis of bioactive molecules. The compound's CAS No. 1248702-49-9 is frequently searched in academic and industrial databases, reflecting its growing importance in the field. Its structural features, such as the methylpiperazine moiety, are often explored for their ability to modulate pharmacokinetic properties in drug candidates.

The synthesis of 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine involves multi-step organic reactions, including alkylation and halogenation processes. Its bromobenzyl group is a key functional handle for further chemical modifications, enabling the creation of diverse molecular architectures. This adaptability aligns with current trends in fragment-based drug design, where small, modular building blocks are used to construct complex therapeutic agents. The compound's fluorobenzyl component also contributes to its lipophilicity, a critical factor in drug absorption and distribution.

From an analytical perspective, CAS No. 1248702-49-9 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are essential for research and development purposes. The compound's stability under various conditions is another area of interest, as it influences its suitability for long-term storage and handling in laboratory settings.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine to minimize environmental impact. This aligns with global initiatives to reduce hazardous waste in chemical manufacturing. The compound's potential applications extend beyond pharmaceuticals, including materials science and agrochemical research, where its unique properties can be leveraged for innovative solutions.

The growing popularity of AI-driven drug discovery has further highlighted the importance of compounds like 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine. Machine learning models often rely on structurally diverse libraries, and this compound's halogenated piperazine core provides valuable diversity. Additionally, its CAS No. 1248702-49-9 is frequently referenced in patent literature, underscoring its commercial relevance.

Safety and regulatory compliance are paramount when working with 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine. Proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to ensure safe laboratory practices. The compound's Material Safety Data Sheet (MSDS) provides detailed guidance on its storage, disposal, and emergency measures.

In summary, 1-(2-Bromo-4-fluorobenzyl)-4-methylpiperazine (CAS No. 1248702-49-9) is a multifaceted compound with broad applications in scientific research. Its structural uniqueness, combined with its relevance to modern drug discovery and green chemistry, makes it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical and pharmaceutical innovation.